![molecular formula C17H26O4 B1241738 Nordihydrocapsiate CAS No. 220012-53-3](/img/structure/B1241738.png)
Nordihydrocapsiate
Overview
Description
Synthesis Analysis
The synthesis of nordihydrocapsiate involves advanced organic chemistry techniques aimed at creating the compound from simpler precursors. Although specific studies on the synthesis of this compound were not identified, related research in the field of capsaicinoids synthesis offers insight into potential methods that could be adapted for this compound. Techniques may involve stepwise construction of the capsaicinoid backbone, introduction of the appropriate functional groups, and refinement to increase yield and purity (Okano, Isley, & Boger, 2017).
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a vanillyl group (a phenyl group with a methoxy and an aldehyde functional group) and a long carbon chain, which is saturated in the case of this compound, distinguishing it from capsaicin. This structural difference is crucial for its non-pungent property. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are typically employed to elucidate and confirm the structure of synthesized capsaicinoids (Deming, 1997).
Chemical Reactions and Properties
This compound participates in chemical reactions typical of capsaicinoids, including oxidation and reduction. Its chemical properties are influenced by the functional groups present in its structure, which also impact its biological activity. The saturated carbon chain of this compound may affect its reactivity compared to other capsaicinoids (Sharma, Yngard, & Lin, 2009).
Physical Properties Analysis
The physical properties of this compound, including melting point, solubility, and crystalline form, are critical for its application in food and pharmaceutical industries. These properties are determined by its molecular structure and can be analyzed using techniques such as differential scanning calorimetry (DSC) and X-ray crystallography (Zhou, Huang, & Troy, 2015).
Chemical Properties Analysis
The chemical stability of this compound, including its resistance to heat, light, and oxygen, is essential for its practical use. Studies on its degradation pathways can help in developing formulations that preserve its integrity and biological activity over time. The interaction of this compound with other compounds, such as antioxidants and preservatives, also falls under this analysis to ensure product safety and efficacy (Holmes & Assimos, 1998).
Scientific Research Applications
Anticancer Properties
Nordihydroguaiaretic acid (NDGA) and its derivatives have shown promise in treating diseases related to cancer. Research indicates that NDGA and its synthetic analogues, including terameprocol, are potentially useful in cancer treatment. Terameprocol is in Phase I/II clinical trials as an anticancer agent, showing NDGA's relevance in contemporary cancer therapy (Qingqi Chen, 2009). Additionally, NDGA has been used in traditional medicine for treating various diseases such as renal, cardiovascular, and neurological disorders, as well as cancer (G. Manda, A. I. Rojo, E. Martínez-Klimova, J. Pedraza-Chaverri, A. Cuadrado, 2020).
Antioxidant and Anti-inflammatory Effects
NDGA exhibits potent antioxidant activity, which is attributed to its ability to scavenge oxygen free radicals. This antioxidant property could be a significant factor in its therapeutic action. NDGA also has been studied for its anti-inflammatory effects, with findings suggesting its potential in the treatment of inflammation-related diseases (J. Lambert, R. Dorr, B. Timmermann, 2004).
Effect on Liver Microsomes
A study evaluated the effects of capsinoids (including nordihydrocapsiate) on liver microsomal cytochrome P450 3A4-mediated activity. Unlike capsaicin, this compound did not inhibit cytochrome P450 3A4 activity, indicating its non-inhibitory nature on this liver enzyme (Toshiyuki Takanohashi, M. Isaka, K. Ubukata, R. Mihara, B. Bernard, 2010).
Potential for Clinical Applications
Research suggests that NDGA possesses multiple pharmacological and physiological effects, such as analgesic, anticancer, anti-inflammatory, and antioxidant activities. These properties indicate its potential value in clinical applications for pain relief, cancer prevention, and weight loss (Xiu-ju Luo, Jun Peng, Yuan‐jian Li, 2011).
Mechanism of Action
- Unlike capsaicin, NDCT activates TRPV1 without inducing a nociceptive (pain) response. This unique feature makes NDCT an attractive alternative for health applications .
- NDCT’s interaction with TRPV1 influences several pathways:
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Nordihydrocapsiate plays a significant role in biochemical reactions, particularly in thermogenesis and metabolism. It interacts with several enzymes and proteins, including the transient receptor potential vanilloid subtype 1 (TRPV1) receptor . Unlike capsaicin, this compound activates TRPV1 receptors in the gut but not in the oral cavity, leading to increased energy expenditure and fat oxidation without causing gastrointestinal discomfort . Additionally, this compound has been shown to exhibit chemopreventive effects, particularly in skin carcinogenesis models .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to enhance thermogenesis by increasing adrenergic activity and energy expenditure . This compound also affects lipid metabolism by promoting fat oxidation and reducing respiratory quotient, indicating a shift towards lipid utilization . Furthermore, this compound has shown proapoptotic activity in certain cancer cell lines, suggesting its potential role in cancer prevention .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through the activation of TRPV1 receptors . This activation leads to an increase in intracellular calcium levels, which subsequently triggers a cascade of signaling events that enhance thermogenesis and fat oxidation . Additionally, this compound has been shown to modulate gene expression related to metabolic pathways, further contributing to its thermogenic and metabolic effects . The compound’s non-pungency is attributed to its inability to activate TRPV1 receptors in the oral cavity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over various time frames. It has been found to be stable under standard laboratory conditions, with no significant degradation observed over time . Long-term studies have shown that this compound maintains its thermogenic and metabolic effects, with sustained increases in energy expenditure and fat oxidation . These effects are consistent across both in vitro and in vivo models, indicating the compound’s potential for long-term use in metabolic studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that low to moderate doses of this compound enhance energy expenditure and fat oxidation without adverse effects . At high doses, some toxic effects have been observed, including gastrointestinal discomfort and changes in liver enzyme levels . These findings suggest that while this compound is generally safe, careful consideration of dosage is necessary to avoid potential adverse effects.
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to thermogenesis and lipid metabolism. It interacts with enzymes such as lipase and fatty acid synthase, promoting the breakdown of fats and increasing metabolic flux towards lipid oxidation . Additionally, this compound has been shown to influence the expression of genes involved in the phenylpropanoid and branched-chain fatty acid pathways, further enhancing its metabolic effects .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization within specific cellular compartments . Studies have shown that this compound accumulates in adipose tissue and skeletal muscle, where it exerts its thermogenic and metabolic effects . This targeted distribution is crucial for its role in enhancing energy expenditure and fat oxidation.
Subcellular Localization
This compound’s subcellular localization plays a significant role in its activity and function. It is primarily localized in the mitochondria, where it enhances mitochondrial respiration and promotes thermogenesis . Additionally, this compound has been found to interact with specific targeting signals and post-translational modifications that direct it to other organelles involved in metabolic processes . This precise localization is essential for its effectiveness in modulating cellular metabolism and energy expenditure.
properties
IUPAC Name |
(4-hydroxy-3-methoxyphenyl)methyl 7-methyloctanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26O4/c1-13(2)7-5-4-6-8-17(19)21-12-14-9-10-15(18)16(11-14)20-3/h9-11,13,18H,4-8,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXBVPYSHEOQGHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCCCC(=O)OCC1=CC(=C(C=C1)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80176439 | |
Record name | Nordihydrocapsiate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80176439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
220012-53-3 | |
Record name | Nordihydrocapsiate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0220012533 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Nordihydrocapsiate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80176439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Nordihydrocapsiate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | NORDIHYDROCAPSIATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4S73H45T4T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Nordihydrocapsiate and where is it found?
A1: this compound is a capsinoid, a group of compounds structurally similar to capsaicinoids (the pungent component in chili peppers) but lacking their pungency. It is naturally found in the fruits of a non-pungent cultivar of pepper (Capsicum annuum), specifically the CH-19 Sweet variety. []
Q2: How does this compound differ structurally from capsaicinoids?
A2: The primary structural difference lies in how the carbon chain connects to the aromatic ring. Capsaicinoids possess an amide moiety, while capsinoids like this compound have an ester moiety. []
Q3: What is the molecular formula and weight of this compound?
A3: While a specific molecular weight isn't mentioned in the provided abstracts, its molecular structure, 4-hydroxy-3-methoxybenzyl 7-methyloctanoate, [] allows for calculation of its molecular formula (C17H26O4) and weight (294.39 g/mol).
Q4: Does this compound interact with the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor like capsaicin?
A4: Yes, but with different effects. While both bind to TRPV1 receptors and activate calcium influx in a dose-dependent manner, this compound doesn't cause the same level of nociceptive responses (pungency, irritation) as capsaicin even at high concentrations. []
Q5: How is this compound metabolized in the body?
A5: Research indicates that orally administered this compound is rapidly broken down, likely chemically or enzymatically, into vanillyl alcohol before reaching the portal vein or systemic circulation. Vanillyl alcohol is then further metabolized into sulfate and glucuronide conjugates. []
Q6: What are the potential health benefits associated with this compound?
A6: Research suggests that this compound might contribute to:
- Anti-obesity effects: It may promote metabolic function and suppress the enlargement of adipose tissue. []
- Anti-inflammatory effects: this compound has shown potent anti-inflammatory properties in vivo, potentially through the inhibition of NF-κB activation. []
- Age-related decline mitigation: It may help in suppressing or improving age-related physical and mental hypofunction. []
Q7: Can this compound be synthesized?
A9: Yes, this compound can be synthesized through lipase-catalyzed esterification of vanillyl alcohol with the corresponding fatty acid methyl ester derived from capsaicinoids. [] This method offers a potential alternative to extraction from natural sources.
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